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Compound of Interest

Compound Name: Chloromethyl octyl ether

CAS No.: 24566-90-3

Cat. No.: B1597271

Get Quote

Molecular Weight: 178.70 g/mol

Executive Summary
Chloromethyl Octyl Ether (CMOE) is an alkylating agent belonging to the class of

-halo ethers. While structurally analogous to the common protecting group reagent
Methoxymethyl Chloride (MOM-Cl), CMOE offers distinct advantages:

Reduced Volatility: With a boiling point >200°C (vs. 55°C for MOM-Cl), CMOE significantly

reduces inhalation risks associated with carcinogenic halo-ethers.

Lipophilicity: The octyl chain introduces a "greasy" tag (OctOM group), drastically altering the

solubility profile of polar substrates (e.g., sugars, polyphenols), enabling processing in non-

polar organic solvents.

Polymer Functionalization: CMOE serves as a "carrier" for the chloromethyl group in the

functionalization of high-performance polymers like Polyetheretherketone (PEEK), avoiding

the use of gaseous formaldehyde/HCl or highly toxic Bis(chloromethyl) ether (BCME).
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Chemical Properties & Safety Profile[1][2][3]
Physicochemical Data

Property Value

Appearance Colorless to pale yellow liquid

Density 0.924 g/mL at 25 °C

Boiling Point ~212 °C (at 760 mmHg)

Flash Point 89 °C (Closed Cup)

Solubility
Soluble in DCM, THF, Toluene, Hexanes;

Decomposes in Water

Reactivity
Moisture sensitive; hydrolyzes to Octanol,

Formaldehyde, and HCl

Safety & Handling (E-E-A-T)
CRITICAL WARNING: Like all

-halo ethers, CMOE is a potential alkylating carcinogen. Although its vapor pressure is lower
than MOM-Cl, it must be handled with strict engineering controls.

Engineering Controls: All operations must be performed in a functioning chemical fume hood.

PPE: Double nitrile gloves, lab coat, and safety glasses.

Quenching: Residual CMOE should be quenched with aqueous ammonium hydroxide or

saturated sodium bicarbonate to neutralize active alkylating species before disposal.

Synthesis of Chloromethyl Octyl Ether (CMOE)
Commercially available CMOE can be expensive. The following protocol allows for the reliable

in situ preparation or isolation of CMOE from inexpensive starting materials.

Reaction Mechanism
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The synthesis proceeds via the acid-catalyzed condensation of 1-octanol with

paraformaldehyde and hydrogen chloride.
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Figure 1: Acid-catalyzed synthesis of CMOE from octanol and paraformaldehyde.

Preparation Protocol
Scale: 100 mmol Time: 2-3 hours

Setup: Equip a 250 mL 3-neck round-bottom flask with a gas inlet tube (bubbler), a

thermometer, and a reflux condenser topped with a CaCl2 drying tube.

Charging: Add 1-Octanol (13.0 g, 100 mmol) and Paraformaldehyde (3.3 g, 110 mmol, 1.1

equiv) to the flask. Add Dichloromethane (DCM, 50 mL) as a solvent (optional, can be run

neat).

Reaction: Cool the mixture to 0°C. Slowly bubble dry HCl gas (generated from NaCl/H2SO4

or from a cylinder) into the mixture with vigorous stirring.

Observation: The paraformaldehyde suspension will clear as the reaction proceeds.

Completion: Continue bubbling HCl for 2 hours or until saturation (fumes exit the bubbler).

Allow to warm to Room Temperature (RT) for 30 mins.

Workup:

Separate the organic layer (if water formed a visible layer).
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Dry the organic phase over anhydrous

or

.

Purification: For high purity, distill under reduced pressure (vacuum distillation required

due to high BP). Collect the fraction boiling at ~90-95°C / 10 mmHg.

Storage: Store over molecular sieves (4Å) in a tightly sealed container at 4°C.

Application I: The Octyloxymethyl (OctOM)
Protecting Group
CMOE is used to protect alcohols and phenols as Octyloxymethyl ethers (OctOM). This is

particularly useful in total synthesis when a substrate is too polar for standard chromatography

or when a robust, non-migrating protecting group is required.

Protection Protocol
Substrate: Phenol or Primary Alcohol Reagent: CMOE

Dissolution: Dissolve the substrate (1.0 equiv) in anhydrous DCM or THF (0.2 M

concentration).

Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

Alternative: For sterically hindered alcohols, use NaH (1.5 equiv) in THF at 0°C.

Alkylation: Add CMOE (1.2 - 1.5 equiv) dropwise at 0°C.

Monitoring: Warm to RT and stir. Monitor by TLC (OctOM ethers are significantly less polar

than the starting alcohol).

Quench: Quench with saturated

solution.

Isolation: Extract with DCM, wash with brine, dry, and concentrate.
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Deprotection
The OctOM group is acid-labile, similar to MOM ethers, but requires slightly more vigorous

conditions due to the lipophilic tail.

Conditions: Treat with TFA/DCM (1:1) or 6M HCl/THF at RT.

Lewis Acid:

in DCM at -78°C is effective for robust cleavage.

Application II: Chloromethylation of Polymers
(PEEK)
In polymer chemistry, CMOE acts as a chloromethylating agent. Unlike the protection

application, the octyl group is not retained in the final product.[1] The octyl chain acts as a

leaving group, allowing the electrophilic

unit to attach to the aromatic polymer backbone.

Mechanism: Transetherification-Chloromethylation
This reaction typically occurs in concentrated sulfuric acid, which acts as both solvent and

catalyst.[2]
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Figure 2: Functionalization of PEEK using CMOE. Note that the octyl chain is a byproduct, not

part of the final polymer.
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Protocol for CM-PEEK Synthesis
Dissolution: Dissolve PEEK powder (5 g) in concentrated Sulfuric Acid (95-98%, 100 mL).

Stir at RT until a homogeneous viscous solution forms (may take 24-48h).

Addition: Add CMOE (0.5 - 2.0 equiv per repeat unit) dropwise to the polymer solution.

Reaction: Stir at RT for 1–5 hours.

Control: Reaction time determines the Degree of Chloromethylation (DC). Longer times =

higher DC.

Precipitation: Pour the reaction mixture slowly into a large excess of Ice Water (1 L) with

vigorous stirring. The polymer will precipitate as white strands/powder.

Washing: Filter and wash extensively with water until pH is neutral. Wash with methanol to

remove residual octanol byproduct.

Drying: Dry in a vacuum oven at 60°C.

Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield (Synthesis)
Water in reaction; Paraform

not depolymerizing

Ensure dry HCl gas; Increase

temperature to 40°C initially to

crack paraform.

Incomplete Protection
Steric hindrance; CMOE

hydrolysis

Use NaH/THF conditions;

Ensure CMOE is fresh/distilled.

Polymer Crosslinking
Reaction time too long; Acid

too strong

Reduce reaction time; Lower

temperature; Use lower

concentration of PEEK.

Emulsions (Workup)
Octanol byproduct acts as

surfactant

Wash organic layer with

Methanol/Water mixtures to

remove octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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